Cas no 24730-31-2 (Surfactin)

Surfactin structure
Surfactin structure
Product Name:Surfactin
CAS No:24730-31-2
MF:C53H93N7O13
MW:1036.34463572502
CID:259755
Update Time:2025-04-19

Surfactin Chemical and Physical Properties

Names and Identifiers

    • Cyclo(L-a-aspartyl-D-leucyl-L-leucyl-3-hydroxy-13-methyltetradecanoyl-L-a-glutamyl-L-leucyl-D-leucyl-L-valyl)
    • 3-[(3S,6R,9S,12S,15R,18S,21S,25R)-9-(carboxymethyl)-3,6,15,18-tetrakis(2-methylpropyl)-25-(10-methylundecyl)-2,5,8,11,14,17,20,23-octaoxo-12-(propan-2-yl)-1-oxa-4,7,10,13,16,19,22-heptaazacyclopentacosan-21-yl]pro
    • 3-[(9S,12S,15R,18S,21R)-9-(carboxymethyl)-3,6,15,18-tetrakis(2-methylpropyl)-25-(10-methylundecyl)-2,5,8,11,14,17,20,23-octaoxo-12-(propan-2-yl)-1-oxa-4,7,10,13,16,19,22-heptaazacyclopentacosan-21-yl]propanoic acid
    • Surfactin
    • Inchi: 1S/C53H93N7O13/c1-30(2)20-18-16-14-13-15-17-19-21-36-28-43(61)54-37(22-23-44(62)63)47(66)55-38(24-31(3)4)48(67)57-40(26-33(7)8)51(70)60-46(35(11)12)52(71)58-41(29-45(64)65)50(69)56-39(25-32(5)6)49(68)59-42(27-34(9)10)53(72)73-36/h30-42,46H,13-29H2,1-12H3,(H,54,61)(H,55,66)(H,56,69)(H,57,67)(H,58,71)(H,59,68)(H,60,70)(H,62,63)(H,64,65)/t36-,37+,38+,39-,40-,41+,42+,46+/m1/s1
    • InChI Key: NJGWOFRZMQRKHT-WGVNQGGSSA-N
    • SMILES: O1C([C@H](CC(C)C)NC([C@@H](CC(C)C)NC([C@H](CC(=O)O)NC([C@H](C(C)C)NC([C@@H](CC(C)C)NC([C@H](CC(C)C)NC([C@H](CCC(=O)O)NC(C[C@H]1CCCCCCCCCC(C)C)=O)=O)=O)=O)=O)=O)=O)=O

Computed Properties

  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 9
  • Hydrogen Bond Acceptor Count: 13
  • Rotatable Bond Count: 24
  • Complexity: 1800
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 128
  • XLogP3: 7.3
  • Topological Polar Surface Area: 305

Experimental Properties

  • Color/Form: Not determined
  • Solubility: ethanol: 10 mg/mL, clear, slightly yellow
  • Stability/Shelf Life: Stable, but store below 10 C. Incompatible with strong oxidizing agents.
  • Solubility: Not determined

Surfactin Security Information

  • WGK Germany:3
  • FLUKA BRAND F CODES:10

Surfactin Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
S860003-1mg
Surfactin
24730-31-2
1mg
$ 121.00 2023-09-06
TRC
S860003-2.5mg
Surfactin
24730-31-2
2.5mg
$ 227.00 2023-09-06
TRC
S860003-5mg
Surfactin
24730-31-2
5mg
$ 420.00 2023-09-06
TRC
S860003-10mg
Surfactin
24730-31-2
10mg
$656.00 2023-05-17
MedChemExpress
HY-129555-10mM*1mLinDMSO
Surfactin
24730-31-2 ≥98.0%
10mM*1mLinDMSO
¥1880 2021-07-09
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T13041-2 mg
Surfactin
24730-31-2
2mg
¥697.00 2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T13041-5 mg
Surfactin
24730-31-2
5mg
¥996.00 2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T13041-10 mg
Surfactin
24730-31-2
10mg
¥1440.00 2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T13041-25 mg
Surfactin
24730-31-2
25mg
¥2887.00 2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T13041-50 mg
Surfactin
24730-31-2
50mg
¥5265.00 2022-04-26
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.